Cas no 1261730-38-4 (Methyl 1-aminonaphthalene-4-acetate)

• Product Name: Methyl 1-aminonaphthalene-4-acetate
• CAS No: 1261730-38-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4935942
• Update Time: 2025-10-31

Methyl 1-aminonaphthalene-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-aminonaphthalene-4-acetate

• Inchi： 1S/C13H13NO2/c1-16-13(15)8-9-6-7-12(14)11-5-3-2-4-10(9)11/h2-7H,8,14H2,1H3
• InChI Key： UKIMCVRGJQSIRD-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=C2C=CC=CC=12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on Methyl 1-aminonaphthalene-4-acetate

Methyl 1-aminonaphthalene-4-acetate (CAS No. 1261730-38-4): A Comprehensive Overview in Modern Chemical Research

Methyl 1-aminonaphthalene-4-acetate, chemically designated as Methyl 1-aminonaphthalene-4-acetate, is a significant compound in the realm of pharmaceutical and chemical synthesis. With the CAS number CAS No. 1261730-38-4, this molecule has garnered attention due to its versatile applications and structural properties. This introduction delves into the compound's characteristics, synthetic pathways, and its emerging role in contemporary research, particularly in drug development and material science.

The molecular structure of Methyl 1-aminonaphthalene-4-acetate consists of a naphthalene core substituted with an amino group at the 1-position and an acetate moiety at the 4-position. This configuration imparts unique reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its utility in various chemical transformations, including nucleophilic aromatic substitution and condensation reactions.

In recent years, Methyl 1-aminonaphthalene-4-acetate has been explored for its potential in pharmaceutical applications. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or scaffold for drug discovery. Researchers have been particularly interested in its ability to undergo further functionalization, allowing for the creation of more complex pharmacophores. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, highlighting its therapeutic promise.

The synthesis of Methyl 1-aminonaphthalene-4-acetate typically involves multi-step reactions starting from readily available aromatic precursors. One common approach involves the nitration of naphthalene followed by reduction to introduce the amino group at the desired position. Subsequent acetylation then affords the target compound. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more sustainable and scalable. These developments are crucial for industrial applications where cost-effectiveness and environmental impact are significant considerations.

Recent studies have also demonstrated the utility of Methyl 1-aminonaphthalene-4-acetate in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Such complexes exhibit interesting catalytic properties and have been explored for their potential in industrial processes. Additionally, the compound's aromatic nature makes it a candidate for developing organic electronic materials, such as light-emitting diodes (LEDs) and conductive polymers. These applications underscore the broad versatility of Methyl 1-aminonaphthalene-4-acetate beyond traditional pharmaceuticals.

The role of computational chemistry in understanding the behavior of Methyl 1-aminonaphthalene-4-acetate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and optimize synthetic routes with unprecedented accuracy. By simulating interactions at the molecular level, scientists can design experiments that maximize yield and minimize byproducts. This computational approach is particularly valuable when dealing with complex molecules like Methyl 1-aminonaphthalene-4-acetate, where experimental trials alone may be inefficient or impractical.

Future directions in research on Methyl 1-aminonaphthalene-4-acetate are likely to focus on expanding its applications into new domains. For instance, exploring its potential as a chiral building block in asymmetric synthesis could open up novel avenues in drug development. Furthermore, investigating its behavior under different environmental conditions—such as varying temperatures or solvents—may reveal additional functionalities that are currently underutilized. Such explorations not only enhance our fundamental understanding of the compound but also pave the way for innovative technologies.

In conclusion, Methyl 1-aminonaphthalene-4-acetate represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical synthesis, material science, and catalysis. As research continues to uncover new possibilities, this molecule is poised to play an increasingly important role in advancing chemical innovation. The combination of experimental techniques and computational methods ensures that our understanding of Methyl 1-aminonaphthalene-4-acetate will continue to evolve, driving progress in both academic and industrial settings.